Cas no 9011-18-1 (Dextran Sulfate Sodium Salt)

• Product Name: Dextran Sulfate Sodium Salt
• CAS No: 9011-18-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00081551
• CID: 48224
• Update Time: 2026-05-18

Dextran Sulfate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Dextran sulfate sodium
• Dextran sulfate
• Dextran Sulfate Sodium from Dextran of Mw. Approx. 40000
• Dextran Sulfate Sodium from Dextran of Mw. Approx. 8000
• Dextran sulfate sodium salt
• Dextran sulfate sodiuM salt, average M.W. 500,000
• DEXTRAN SULFATE SODIUM SALT, MW 36000-50000
• dexnon
• 1,3-DibroMo-2-propanol
• Dextran Sulfate Sodium (from Dextran of Mw. Approx. 2,500)
• Dextran Sulfate SodiuM (froM Dextran of Mw. Approx. 25,000)
• Dextran sulfate sodiuM salt, approx. M.W. 500,000
• M.W 500000
• Dextran Sodium Sulfate from Dextran of Mw. Approx. 8000
• Dextran Sodium Sulfate from Dextran of Mw. Approx. 40000
• DS-Na
• benzocaine
• Ethyl 4-aminobenzoate
• Ethyl aminobenzoate
• Ethyl p-aminobenzoate
• Anesthesin
• Americaine
• Ethoform
• Parathesin
• Anaesthesin
• Norcaine
• Orthesin
• 4-Aminobenzoic acid ethyl ester
• Amben ethyl ester
• p-Carbethoxyaniline
• Hurricaine
• Anaesthin
• Parathesine
• Dermoplast
• Identhesin
• Anesthesine
• Anestezin
• Anesthone
• Keloform
• Norcain
• Topcaine
• Anaesthan-syngala
• Ora-jel
• Solarcaine
• Solu H
• p-Ethoxycarboxylic aniline
• Baby Anbesol
• 4-Carbethoxyaniline
• p-(Ethoxycarbonyl)aniline
• Benzocainum
• Benzoic acid, 4-amin
• Dextran sulfate sodium salt (MW 4500-5500)
• Dextran sulfate sodium salt;DSS
• Dextran sulfate sodium salt (MW 450000-550000)
• asuro
• Dextran sulfate sodium salt, M.W 5,000
• Dextran sulfate sodium salt, M.W 6,500-10,000
• OmniPur Dextran Sulfate Sodium - CAS 9011-18-1 - Calbiochem
• Dextran sulfate sodium salt,Mw 40,000
• Dextran sulfate sodium salt,Mw 20,000
• Dextran Sulfate, Sodium Salt, Molecular Biology Grade - CAS 9011-18-1 - Calbiochem
• Dextran Sulfate Sodium Salt

• MDL： MFCD00081551
• Inchi： 1S/C9H11NO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2,10H2,1H3
• InChI Key： BLFLLBZGZJTVJG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 0.00000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2300
• Melting Point: 92°C
• Boiling Point: No data available
• Flash Point: No data available
• PH: pH(50g/l, 25℃）4.5～8.0
• Solubility: H2O: 100 mg/mL
• Water Partition Coefficient: Soluble in water.
• PSA: 0.00000
• LogP: 0.00000
• Sensitiveness: Easily absorb moisture
• Merck: 2951
• Vapor Pressure: No data available
• Solubility: Soluble in water.

Dextran Sulfate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36-37/39-24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：HH9290000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C

Additional information on Dextran Sulfate Sodium Salt

Dextran Sulfate Sodium Salt (CAS No. 9011-18-1): Applications and Recent Research Developments

Dextran Sulfate Sodium Salt (DSS), with the chemical formula C₆₀H₈₄O₄₄Na₂ and CAS number 9011-18-1, is a widely recognized polysaccharide derivative that has garnered significant attention in the field of pharmaceuticals, biotechnology, and medical research. This compound is primarily synthesized through the sulfation of dextran, a glucose polymer naturally produced by certain bacteria, followed by neutralization with sodium hydroxide. The unique structure of DSS, characterized by its high molecular weight and sulfated groups, imparts remarkable physicochemical properties that make it invaluable in various applications.

The primary significance of DSS lies in its extensive use as an anticoagulant and as a plasma expander. Its ability to inhibit blood clotting is attributed to its interaction with antithrombin III, a crucial enzyme in the coagulation cascade. This property has made DSS a key component in medical treatments such as heparin flushes for intravenous catheters and in certain surgical procedures where anticoagulation is necessary.

Beyond its anticoagulant properties, DSS has demonstrated promising applications in drug delivery systems. The polysaccharide's biocompatibility and mucoadhesive nature allow it to be used as a carrier for various therapeutic agents. Recent studies have highlighted its potential in enhancing the bioavailability of poorly water-soluble drugs, thereby improving treatment efficacy. The sulfated groups on DSS also contribute to its ability to form stable complexes with hydrophobic molecules, facilitating controlled release mechanisms.

In the realm of biomedical research, DSS has found utility as an immunomodulatory agent. Research indicates that DSS can modulate immune responses by interacting with various immune cells and cytokines. This has led to investigations into its potential role in treating autoimmune diseases and inflammation-related conditions. The sulfated polysaccharide's ability to bind to specific receptors on immune cells suggests a multifaceted approach to immunoregulation.

Recent advancements in nanotechnology have further expanded the applications of DSS. Researchers have developed DSS-based nanoparticles for targeted drug delivery, leveraging the polysaccharide's biodegradability and surface functionalization capabilities. These nanoparticles have shown promise in delivering chemotherapeutic agents to cancer cells while minimizing side effects on healthy tissues. The high surface area provided by DSS nanoparticles also enhances their capacity for adsorption and delivery of therapeutic payloads.

The role of DSS in regenerative medicine is another emerging area of interest. Studies have demonstrated that DSS can promote tissue repair and wound healing by stimulating cellular proliferation and extracellular matrix formation. Its biocompatibility and ability to form hydrogels make it an ideal candidate for scaffolds in tissue engineering applications. Furthermore, DSS has been explored as a component in wound dressings due to its hygroscopic properties, which help maintain optimal moisture levels for healing.

Environmental applications of DSS have also been explored, particularly in water treatment and pollution control. The polysaccharide's ability to bind heavy metals and organic pollutants makes it an effective adsorbent for wastewater purification. Recent research has focused on optimizing DSS formulations for maximum adsorption efficiency, thereby contributing to sustainable environmental management practices.

The synthesis and modification of DSS continue to be areas of active research. Advances in chemical engineering have enabled the production of DSS with tunable molecular weights and sulfation degrees, allowing for customized applications across different industries. Techniques such as ion exchange chromatography and enzymatic modification are being employed to enhance the purity and functionality of DSS derivatives.

Future prospects for DSS include its integration into smart drug delivery systems capable of responding to physiological stimuli such as pH changes or enzymatic activity. These innovations could revolutionize targeted therapies by ensuring precise delivery of drugs at disease sites while reducing systemic side effects. Additionally, the exploration of DSS in combination with other biomaterials may lead to novel hybrid systems with enhanced performance characteristics.

In conclusion, Dextran Sulfate Sodium Salt (CAS No. 9011-18-1) is a versatile compound with diverse applications spanning pharmaceuticals, biotechnology, nanomedicine, regenerative medicine, and environmental science. Its unique physicochemical properties coupled with ongoing research advancements continue to unlock new possibilities for this polysaccharide derivative. As scientific understanding evolves, it is anticipated that DSS will play an increasingly pivotal role in addressing complex challenges across multiple disciplines.